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Compound of Interest

Compound Name: SKF-83566 hydrobromide

Cat. No.: B1682079

Technical Support Center: SKF-83566
Hydrobromide

This technical support center provides essential information for researchers, scientists, and
drug development professionals working with SKF-83566 hydrobromide. Below you will find
details on its stability, storage, and handling, as well as a troubleshooting guide and frequently
asked guestions to ensure the success of your experiments.

Stability and Storage

Proper storage and handling of SKF-83566 hydrobromide are critical to maintain its integrity
and activity. Both the solid compound and its solutions have specific storage requirements.

Solid Compound

Parameter Recommendation Stability Period

Storage Temperature Store desiccated at -20°C.[1] At least 4 years.[1]

Shipped at ambient
Shipping Temperature temperature, can be shipped Not specified
with blue ice.[2][3]

Stock Solutions
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It is recommended to prepare fresh solutions for immediate use, especially for in vivo
experiments.[4] If stock solutions must be prepared in advance, they should be aliquoted to
avoid repeated freeze-thaw cycles and stored under the following conditions:

Solvent Storage Temperature Stability Period
DMSO -80°C Up to 2 years.[4]
DMSO -20°C Up to 1 year.[4]

Note: While some sources suggest stock solutions can be kept for several months at -20°C, it
is best practice to use them as soon as possible.[5]

Solubility Data

Solvent Maximum Concentration Special Conditions

DMSO 100 mM (41.31 mg/mL)[6]

Requires gentle warming and
Water 5mM sonication in an ultrasonic
bath.[5]

Insoluble (at higher
Water .
concentrations).[3]

Experimental Protocols
General Protocol for Preparing Stock Solutions

e Bring the vial of solid SKF-83566 hydrobromide to room temperature before opening.

o Add the appropriate volume of solvent (e.g., DMSO) to the vial to achieve the desired stock
concentration.

o Vortex briefly to mix. If necessary, sonicate or gently warm the solution to ensure complete

dissolution.
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» For agueous solutions, it is recommended to first dissolve the compound in an organic
solvent like DMSO and then perform a serial dilution in the aqueous buffer of choice.

 Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles.

» Store the aliquots at -20°C or -80°C as recommended.

General Protocol for Use in Cell Culture

e Thaw a single-use aliquot of the SKF-83566 hydrobromide stock solution at room
temperature.

 Dilute the stock solution to the final desired concentration in your cell culture medium.

o Ensure the final concentration of the solvent (e.g., DMSO) in the culture medium is not toxic
to your cells (typically < 0.1%).

e Add the diluted compound to your cell culture plates and incubate for the desired period.

e Always include a vehicle control (culture medium with the same concentration of solvent) in
your experimental setup.

Troubleshooting Guide & FAQs

This section addresses common issues that may arise during the handling and use of SKF-
83566 hydrobromide.

Q1: My SKF-83566 hydrobromide is not dissolving in agueous solution.

Al: SKF-83566 hydrobromide has limited solubility in water.[3] For aqueous preparations, it is
recommended to first prepare a concentrated stock solution in DMSO and then dilute it in your
aqueous buffer.[7] Gentle warming and sonication can also aid in the dissolution in water at
lower concentrations.[5]

Q2: | am observing unexpected or off-target effects in my experiment.

A2: While SKF-83566 is a potent and selective D1-like dopamine receptor antagonist, it is
important to be aware of its other biological activities.[6][8] Notably, it also acts as a competitive
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inhibitor of the dopamine transporter (DAT) with an IC50 of 5.7 uM.[8][9] This dual activity could
contribute to unexpected results. Additionally, it is an antagonist at the vascular 5-HT2 receptor.
[6][8] Consider these additional targets when interpreting your data.

Q3: How many times can | freeze-thaw my stock solution?

A3: It is strongly recommended to avoid repeated freeze-thaw cycles.[7] Aliquoting your stock
solution into single-use vials is the best practice to maintain the compound'’s integrity.

Q4: Is SKF-83566 hydrobromide light sensitive?

A4: While specific data on light sensitivity is not readily available, it is good laboratory practice
to protect all research compounds from prolonged light exposure. Store solutions in amber vials
or cover them with aluminum foil.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the primary signaling pathway of SKF-83566 and a general
experimental workflow.
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Caption: Mechanism of action of SKF-83566 hydrobromide.
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Caption: General experimental workflow for using SKF-83566.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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